2-Chloro-N-(1,1-dioxo-1lambda6-thiaspiro[3.5]nonan-3-yl)acetamide

• IUPAC Name: 2-chloro-N-(1,1-dioxo-1λ6-thiaspiro[3.5]nonan-3-yl)acetamide
• InChI: InChI=1S/C10H16ClNO3S/c11-6-9(13)12-8-7-16(14,15)10(8)4-2-1-3-5-10/h8H,1-7H2,(H,12,13)
• InChI Key: UCMAPBFLHLPPJR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(CS2(=O)=O)NC(=O)CCl
• Molecular Formula: C10H16ClNO3S
• Molecular Weight: 265.76 g/mol
• CAS No.: 2411239-67-1

Description

The compound “2-Chloro-N-(1,1-dioxo-1lambda6-thiaspiro[3.5]nonan-3-yl)acetamide” is a complex organic molecule. It contains a thiaspiro ring, which is a type of heterocyclic compound (a ring structure that contains atoms of at least two different elements). This particular compound also contains a chloro group (Cl) and an acetamide group (CH3CONH2), which may influence its reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be influenced by the presence of the thiaspiro ring, which may impart a certain degree of rigidity to the molecule. The chloro and acetamide groups may also participate in various types of intermolecular interactions, such as hydrogen bonding or dipole-dipole interactions.

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems, such as in a drug or pesticide. Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. Without specific information, it’s difficult to provide a detailed safety assessment for this compound.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. For example, it could be interesting to explore whether this compound has any biological activity, which could potentially lead to its use in pharmaceuticals or other products.